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Compound of Interest

Compound Name: (+)-Diacetyl-L-tartaric anhydride

Cat. No.: B019597 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper handling and disposal of (+)-Diacetyl-L-tartaric anhydride, a key reagent in chiral

derivatization. By adhering to these protocols, you can minimize risks and maintain a secure

workspace.

Immediate Safety and Hazard Information
(+)-Diacetyl-L-tartaric anhydride is a combustible solid that can cause skin, eye, and

respiratory irritation.[1][2][3] It is crucial to handle this chemical with care, utilizing appropriate

personal protective equipment (PPE) to prevent exposure. The substance reacts with water, so

it is important to avoid moisture.[1][4]

Hazard Identification and Classification:
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Hazard Class GHS Classification Signal Word Hazard Statement

Skin Irritation Category 2 Warning
H315: Causes skin

irritation[2][3]

Eye Irritation Category 2 Warning
H319: Causes serious

eye irritation[2][3]

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation[2]

Personal Protective Equipment (PPE) Protocol
A systematic approach to PPE selection is critical. The following workflow outlines the decision-

making process for ensuring adequate protection when handling (+)-Diacetyl-L-tartaric
anhydride.
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Workflow for PPE Selection

Hazard Assessment

PPE Selection

Handling Procedure

Identify Chemical:
(+)-Diacetyl-L-tartaric anhydride

Review Safety Data Sheet (SDS)

Assess Risks:
- Skin/Eye Contact
- Inhalation of Dust

Eye Protection:
Safety Goggles (EN 166)

Select Appropriate PPE

Hand Protection:
Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

Select Appropriate PPE

Body Protection:
- Laboratory Coat

- Impervious Clothing

Select Appropriate PPE

Respiratory Protection
(If dust is generated)

Select Appropriate PPE

Inspect PPE before use

Work in a well-ventilated area
or fume hood

Avoid generating dust

Click to download full resolution via product page

Caption: PPE selection workflow for handling (+)-Diacetyl-L-tartaric anhydride.
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Recommended PPE Specifications:

Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.[5]

Protects against dust particles

and chemical splashes,

preventing serious eye

irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber).

[1] Gloves must be inspected

prior to use.[5]

Prevents skin contact and

subsequent irritation.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. In cases of potential

significant exposure, wear

fire/flame resistant and

impervious clothing.[5]

Protects skin from accidental

contact with the chemical.

Respiratory Protection

For small-scale laboratory use,

adequate ventilation is typically

sufficient.[2] For larger

quantities, or if dust is

generated, a NIOSH/MSHA-

approved respirator (e.g., N95

dust mask) or a full-face

respirator should be used.[5]

Prevents inhalation of dust

particles, which can cause

respiratory tract irritation.

Operational and Disposal Plans
Handling and Storage:

Handling: Always handle (+)-Diacetyl-L-tartaric anhydride in a well-ventilated area,

preferably in a chemical fume hood, to minimize dust inhalation.[2][3] Avoid all personal

contact, including inhalation and contact with skin and eyes.[1] Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.[3]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] This

compound is sensitive to moisture and should be protected from it.[3] Recommended

storage temperature is 2-8°C.

Spill Management:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[1] Wear appropriate PPE, including respiratory protection, during cleanup.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek medical attention.

Disposal Plan:
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Waste from (+)-Diacetyl-L-tartaric anhydride and its contaminated packaging is considered

hazardous and must be disposed of in accordance with all applicable local, state, and federal

regulations.[2][6]

Unused Product: Dispose of as hazardous waste through a licensed waste disposal

company.[2][3] Do not allow the chemical to enter drains.[1]

Contaminated Packaging: Empty containers may retain product residue and should be

treated as hazardous waste.[1] Dispose of this container to a hazardous or special waste

collection point.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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